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Compound of Interest

Compound Name: 3-(Pentafluorothio)phenol

CAS No.: 672-31-1

Cat. No.: B1362323

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the

compound 3-(Pentafluorothio)phenol, also known as 3-(pentafluorosulfanyl)phenol. The

information compiled herein is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis. The data presented includes Nuclear

Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)

analyses, crucial for the identification and characterization of this molecule.

Summary of Spectroscopic Data
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of 3-(Pentafluorothio)phenol.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.72 s Ar-H

7.50 d 8.0 Ar-H

7.29 t 8.0 Ar-H

7.14 d 8.0 Ar-H

5.85 s (br) OH

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment

156.2 C-OH

152.0 (p) C-SF₅

131.2 Ar-CH

125.0 Ar-CH

120.9 (p) Ar-CH

116.5 (p) Ar-CH

(p) denotes a quintet resulting from coupling to the fluorine atoms of the SF₅ group.

Table 3: ¹⁹F NMR Spectroscopic Data

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

85.5 quintet 148 1 F (axial)

63.4 d 148 4 F (equatorial)

Table 4: Infrared (IR) Spectroscopic Data
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Wavenumber (cm⁻¹) Interpretation

3600 - 3200 (broad) O-H stretch

1590 C=C aromatic stretch

1470 C=C aromatic stretch

1210 C-O stretch

880, 830, 610 S-F vibrations

Table 5: Mass Spectrometry (MS) Data

m/z Interpretation

220 [M]⁺ (Molecular Ion)

Experimental Protocols
The spectroscopic data presented in this guide were obtained from the characterization of 3-
(Pentafluorothio)phenol following its synthesis. The general synthetic approach is outlined in

the workflow below.
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Synthesis of 3-(Pentafluorothio)phenol

3-Aminophenol

3-Hydroxyphenyldiazonium Chloride

 Diazotization 

NaNO₂ / HCl
0-5 °C

3-(Pentafluorothio)phenol

 Sandmeyer-type Reaction 

SF₅Cl / Cu

Click to download full resolution via product page

Figure 1: Synthetic workflow for 3-(Pentafluorothio)phenol.

General Procedure for Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ¹⁹F NMR spectra were recorded on a

Bruker Avance 400 MHz spectrometer. Samples were dissolved in deuterated chloroform

(CDCl₃) or dimethyl sulfoxide (DMSO-d₆), with tetramethylsilane (TMS) used as an internal

standard for ¹H and ¹³C NMR, and CFCl₃ as an external standard for ¹⁹F NMR.

Infrared (IR) Spectroscopy: IR spectra were obtained using a PerkinElmer Spectrum Two FT-

IR spectrometer. The sample was analyzed as a thin film on a NaCl plate.

Mass Spectrometry (MS): Mass spectra were acquired on a Waters Xevo G2-XS QTof mass

spectrometer using electron ionization (EI) at 70 eV.

Logical Relationships in Spectroscopic Data
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The interpretation of the spectroscopic data relies on the correlation between the observed

signals and the molecular structure of 3-(Pentafluorothio)phenol. The following diagram

illustrates the logical connections between the different spectroscopic techniques and the

structural features they elucidate.

Spectroscopic Data Interpretation
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Figure 2: Logical connections in the spectroscopic analysis.

This technical guide serves as a foundational resource for the spectroscopic properties of 3-
(Pentafluorothio)phenol. The provided data and experimental context are essential for its

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1362323/docs?utm_src=pdf-body#spectroscopic-profile-of-3-pentafluorothio-phenol-a-technical-guide
https://www.benchchem.com/product/b1362323/docs?utm_src=pdf-body-img#spectroscopic-profile-of-3-pentafluorothio-phenol-a-technical-guide
https://www.benchchem.com/product/b1362323/docs?utm_src=pdf-body#spectroscopic-profile-of-3-pentafluorothio-phenol-a-technical-guide
https://www.benchchem.com/product/b1362323/docs?utm_src=pdf-body#spectroscopic-profile-of-3-pentafluorothio-phenol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


unambiguous identification and for facilitating its use in further research and development

activities.

To cite this document: BenchChem. [Spectroscopic Profile of 3-(Pentafluorothio)phenol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362323/docs#spectroscopic-profile-of-3-
pentafluorothio-phenol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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